4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole

• IUPAC Name: 4-chloro-1,3,4,5-tetrahydro-[1,4]oxazepino[4,3-a]benzimidazole
• InChI: InChI=1S/C11H11ClN2O/c12-8-5-14-10-4-2-1-3-9(10)13-11(14)7-15-6-8/h1-4,8H,5-7H2
• InChI Key: HCOJFMIBZNCVOX-UHFFFAOYSA-N
• Canonical SMILES: C1C(COCC2=NC3=CC=CC=C3N21)Cl
• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol

Description

4-Chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole (CDOB) is an organic compound that belongs to the family of benzimidazoles. It is a heterocyclic compound that contains nitrogen, sulfur and chlorine atoms and is used in scientific research and laboratory experiments. CDOB has a wide range of applications in the field of chemistry, biology and medicine.

Mechanism of Action

The mechanism of action of 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole is not yet fully understood. However, it is believed that 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole binds to certain proteins and enzymes in the body and inhibits their activity. This inhibition of activity can lead to a variety of different effects, depending on the protein or enzyme that is targeted.
Biochemical and Physiological Effects
4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. It has also been shown to inhibit the activity of certain proteins, such as the tumor necrosis factor (TNF), which is involved in the regulation of the immune system. In addition, 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole has been found to have anti-cancer and anti-viral effects.

Advantages and Limitations for Lab Experiments

The use of 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole in laboratory experiments has several advantages. It is relatively easy to synthesize, and it has a wide range of applications in the field of chemistry, biology and medicine. In addition, it is relatively inexpensive and widely available. However, there are also some limitations to its use in laboratory experiments. It is a relatively new compound and its mechanism of action is not yet fully understood. In addition, it is not known if there are any potential long-term side effects associated with its use.

Future Directions

There are a number of potential future directions for the use of 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole in scientific research and laboratory experiments. These include further research into its mechanism of action, its potential therapeutic effects, and its potential side effects. In addition, further research could be conducted into the development of new compounds based on 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole, as well as its potential applications in drug delivery systems. Finally, further research could be conducted into the use of 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole as a potential diagnostic tool for various diseases.

Synthesis Methods

4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole can be synthesized using a variety of methods. One of the most common methods is the condensation reaction of 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole-3-carboxylic acid chloride with 1-methyl-1H-imidazole. This reaction produces a compound with the chemical formula C₁₁H₉ClN₂O₂S. Other methods of synthesis include the reaction of 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole-3-carboxylic acid with diethyl oxalate, the reaction of 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole-3-carboxylic acid with 2-chloro-1-methyl-1H-imidazole, and the reaction of 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole-3-carboxylic acid with 1-methyl-1H-imidazole.

Scientific Research Applications

4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole has been used in various scientific research applications. It has been used in the synthesis of new compounds with potential therapeutic effects, such as anti-inflammatory, anti-cancer, and anti-viral agents. 4-chloro-4,5-dihydro-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole has also been used in the synthesis of conjugates of drugs and other biologically active molecules, as well as in the synthesis of new materials for use in drug delivery systems.